A gel single ion conducting polymer electrolyte enables durable and safe lithium ion batteries via graft polymerization
RSC Advances Pub Date: 2018-11-30 DOI: 10.1039/C8RA07557C
Abstract
Concentration polarization issues and lithium dendrite formation, which associate inherently with the commercial dual-ion electrolytes, restrict the performance of lithium ion batteries. Single ion conducting polymer electrolytes (SIPEs) with high lithium ion transference numbers (t+ ≈ 1) are being intensively studied to circumvent these issues. Herein, poly(ethylene-co-vinyl alcohol) (EVOH) is chosen as the backbone and then grafted with lithium 3-chloropropanesulfonyl(trifluoromethanesulfonyl)imide (LiCPSI) via Williamson's reaction, resulting in a side-chain-grafted single ion polymer conductor (EVOH-graft-LiCPSI). The ionomer is further blended with poly(vinylidene fluoride-co-hexafluoropropylene) (PVDF-HFP) by solution casting for practical use. The SIPE membrane with ethylene carbonate and dimethyl carbonate (EC/DMC = 1 : 1, v/v) as plasticizer (i.e., gel SIPE) exhibits an ionic conductivity of 5.7 × 10−5 S cm−1, a lithium ion transference number of 0.88, a wide electrochemical window of 4.8 V (vs. Li/Li+) and adequate mechanical strength. Finally, the gel SIPE is applied in a lithium ion battery as the electrolyte as well as the separator, delivering an initial discharge capacity of 100 mA h g−1 at 1C which remains at 95 mA h g−1 after 500 cycles.
Recommended Literature
- [1] Phosphorescent OLEDs assembled using Os(ii) phosphors and a bipolar host material consisting of both carbazole and dibenzophosphole oxide†
- [2] Efficient small-molecule non-fullerene electron transporting materials for high-performance inverted perovskite solar cells†
- [3] Inside front cover
- [4] Comparison of electrospray and inductively coupled plasma sources for elemental analysis with mass spectrometric detection
- [5] Di-branched di-anchoring organic dyes for dye-sensitized solar cells†
- [6] SARS-CoV-2 N-protein induces the formation of composite α-synuclein/N-protein fibrils that transform into a strain of α-synuclein fibrils†
- [7] Asymmetric {Dy4} metallogrid and double-layered {Dy8} cage clusters from carboxylic decorated o-vanillin Schiff bases: syntheses, topological variation, and single molecule magnet behaviors†
- [8] Direct formation of small Cu2O nanocubes, octahedra, and octapods for efficient synthesis of triazoles†
- [9] C2-symmetric Schiff-base complexes of zirconium; structural analogues of the ansa-metallocenes
- [10] Potential energy surface for bond exchange among three hydrogen molecules
